1-(2-Ethylpyridin-3-yl)ethanone

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 1-(2-ethylpyridin-3-yl)ethanone
• InChI: InChI=1S/C9H11NO/c1-3-9-8(7(2)11)5-4-6-10-9/h4-6H,3H2,1-2H3
• InChI Key: WLMSNMGGIQCGKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=N1)C(=O)C

Description

1-(2-Ethylpyridin-3-yl)ethanone is an organic compound featuring a pyridine ring substituted with an ethyl group at the 2-position and an acetyl group (ethanone) at the 3-position. Pyridine-based ethanones are often studied for their biological activity, synthetic versatility, and role in pharmaceuticals or agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Ethylpyridin-3-yl)ethanone can be synthesized through several methods. One common approach involves the reaction of 2-ethylpyridine with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions for several hours, followed by purification through distillation or recrystallization .

Industrial Production Methods

In industrial settings, the production of 1-(2-Ethylpyridin-3-yl)ethanone often involves continuous flow processes to ensure high yield and purity. These methods may include the use of advanced catalytic systems and optimized reaction conditions to minimize by-products and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

1-(2-Ethylpyridin-3-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethanone group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Halogenated derivatives.

Scientific Research Applications

1-(2-Ethylpyridin-3-yl)ethanone has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibitors and receptor ligands.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 1-(2-Ethylpyridin-3-yl)ethanone involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate access. Additionally, it may interact with receptors to modulate signal transduction pathways, leading to various biological effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-(2-Ethylpyridin-3-yl)ethanone with analogs differing in substituents on the pyridine ring:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	LogP (XLogP3)	Key References
1-(2-Ethylpyridin-3-yl)ethanone	2-Ethyl, 3-acetyl	C9H11NO	149.19 (calculated)	~1.8 (estimated)	Inferred from analogs
1-(2-Chloro-5-methylpyridin-3-yl)ethanone	2-Chloro, 5-methyl, 3-acetyl	C8H8ClNO	183.61	2.1
1-(5-Bromo-2-chloropyridin-3-yl)ethanone	5-Bromo, 2-chloro, 3-acetyl	C7H5BrClNO	234.48	2.5
1-(2,5,6-Trimethoxypyridin-3-yl)ethanone	2,5,6-Trimethoxy, 3-acetyl	C11H13NO4	223.23	1.2
1-(6-Methylpyridin-3-yl)-2-(4-methylsulfonylphenyl)ethanone	6-Methyl, 3-acetyl; 4-methylsulfonylphenyl	C15H15NO3S	289.35	1.9

Key Observations:

• Substituent Effects on Lipophilicity (LogP): Electron-withdrawing groups (e.g., chloro, bromo) increase LogP, enhancing lipophilicity, while polar groups (e.g., methoxy) reduce it. The ethyl group in 1-(2-Ethylpyridin-3-yl)ethanone likely confers moderate lipophilicity (~1.8), balancing solubility and membrane permeability .
• Steric and Electronic Effects: Bulky substituents (e.g., methylsulfonylphenyl in ) may hinder rotational freedom or intermolecular interactions, affecting binding to biological targets.

Biological Activity

1-(2-Ethylpyridin-3-yl)ethanone is an organic compound notable for its structural features, which include a pyridine ring with an ethyl substituent at the 2-position and an ethanone functional group. This unique configuration positions it as a compound of interest in medicinal chemistry and organic synthesis due to its potential biological activities. Recent studies have suggested that this compound may exhibit significant antimicrobial and anticancer properties, although the mechanisms underlying these effects are still under investigation.

The molecular formula of 1-(2-Ethylpyridin-3-yl)ethanone is C$_{11}$H$_{13}$N$_{1}$O$_{1}$. The compound's structure allows it to participate in various chemical reactions, such as oxidation and substitution, which can be catalyzed by common reagents like potassium permanganate and sodium borohydride.

Comparison with Similar Compounds

The biological activity of 1-(2-Ethylpyridin-3-yl)ethanone can be compared with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-(2-Methylpyridin-3-yl)ethanone	Methyl group at the 2-position	Different reactivity due to methyl substitution
1-(3-Ethylpyridin-2-yl)ethanone	Ethyl group at the 3-position	Variation in spatial arrangement affecting properties
1-(4-Ethylpyridin-3-yl)ethanone	Ethyl group at the 4-position	Distinct electronic effects due to position
1-(2-Ethoxycarbonylpyridin-3-yl)ethanone	Ethoxycarbonyl substituent	Different functional group leading to unique reactivity

Antimicrobial Properties

Preliminary studies indicate that 1-(2-Ethylpyridin-3-yl)ethanone may possess antimicrobial activity. Research has focused on its efficacy against various bacterial strains, with results showing promising inhibition rates. The specific mechanisms of action are believed to involve interactions with bacterial cell membranes or essential metabolic pathways.

Anticancer Properties

In addition to antimicrobial effects, there are indications that this compound may exhibit anticancer properties. Studies have suggested that it could induce apoptosis in cancer cells through various pathways, potentially involving the inhibition of specific enzymes or receptors critical for cancer cell survival.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study conducted on the antibacterial activity of 1-(2-Ethylpyridin-3-yl)ethanone revealed that it effectively inhibited the growth of several gram-positive and gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, showing significant potency compared to standard antibiotics.

Case Study 2: Anticancer Activity
In vitro assays demonstrated that treatment with 1-(2-Ethylpyridin-3-yl)ethanone led to reduced viability in various cancer cell lines. Flow cytometry analysis indicated an increase in apoptotic cells following treatment, suggesting a potential mechanism through which the compound exerts its anticancer effects.

Research is ongoing to elucidate the precise mechanisms through which 1-(2-Ethylpyridin-3-yl)ethanone exerts its biological effects. Proposed mechanisms include:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic processes within microorganisms or cancer cells.
• Receptor Interaction: Potential binding to specific receptors could alter cellular signaling pathways, leading to apoptosis in cancer cells.